BE“GHE Safety Operating Guide

Check Availability & Pricing

Essential Safety and Logistical Information for
Handling 1-Bromobut-1-yne

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 1-Bromobut-1-yne

Cat. No.: B1609917

For researchers, scientists, and drug development professionals, the safe handling of reactive
chemical intermediates like 1-Bromobut-1-yne is paramount. This document provides crucial
safety protocols, personal protective equipment (PPE) recommendations, and disposal
guidelines to ensure laboratory safety and operational integrity. The following information is
compiled from available safety data for 1-Bromobut-1-yne and its isomer, 1-Bromo-2-butyne,
and should be used in conjunction with your institution's specific safety procedures.

Quantitative Safety Data

The following table summarizes the key quantitative data for 1-Bromobut-1-yne and its isomer,
1-Bromo-2-butyne. Note that specific safety data for 1-Bromobut-1-yne is limited, and data for
1-Bromo-2-butyne is used as a close structural analog for hazard assessment.
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Value (1-Bromobut-  Value (1-Bromo-2-

Property Source
1-yne) butyne)

Molecular Formula C4H5Br C4H5Br [1]

Molecular Weight 132.99 g/mol 132.99 g/mol [1]

N Clear pale yellow-
Appearance Not specified T [2]
greenish liquid

- _ 104.3 °C at 760
Boiling Point ) 124°C/ 1mmHg [2][3]
mmHg (Predicted)

Flash Point 21.7 °C (Predicted) 36°C [2][3]
) 1.461 g/cm3 -

Density ) Not specified [3]
(Predicted)
36.1 mmHg at 25°C -

Vapor Pressure ) Not specified [3]
(Predicted)

Occupational

Exposure Limits
(OSHA PEL, ACGIH
TLV)

No data available No data available [4]

Note: Due to the lack of a specific Safety Data Sheet (SDS) for 1-Bromobut-1-yne, the hazard
information and personal protective equipment recommendations are based on the available
data for its isomer, 1-Bromo-2-butyne. Isomers can have different physical, chemical, and
toxicological properties. Therefore, a thorough risk assessment should be conducted before
handling 1-Bromobut-1-yne.

Hazard Identification and Personal Protective Equipment
(PPE)

Signal Word: Danger![4]
Hazard Statements:

e Flammable liquid and vapor.[4]
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Toxic if swallowed.[4]

Causes skin irritation.[4]

Causes serious eye irritation.[4]

May cause respiratory irritation.[4]

Personal Protective Equipment (PPE):

PPE Category

Specifications

Eye/Face Protection

Wear chemical safety goggles and a face shield.

[2]4]

Skin Protection

Wear flame-retardant and impervious clothing.
Chemical-resistant gloves (e.qg., nitrile rubber,
neoprene) must be worn. Gloves should be

inspected before use.[2][5]

Respiratory Protection

If exposure limits are exceeded or irritation is
experienced, a full-face respirator with an
appropriate organic vapor cartridge should be
used.[2] Work should be conducted in a well-
ventilated area, preferably in a chemical fume
hood.[4]

Standard Operating Procedure for Handling 1-

Bromobut-1-yne

This protocol outlines the essential steps for the safe handling of 1-Bromobut-1-yne in a

laboratory setting.

[EEN

. Pre-Experiment Preparation:

Conduct a thorough risk assessment for the planned experiment.
Ensure a chemical fume hood is available and functioning correctly.
Verify that a safety shower and eyewash station are readily accessible.[4]
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e Assemble all necessary PPE and ensure it is in good condition.
e Have appropriate spill containment and cleanup materials readily available.

2. Handling and Use:

 All handling of 1-Bromobut-1-yne must be performed inside a certified chemical fume hood.
[4]

» Ground and bond containers and receiving equipment to prevent static discharge.[2]

» Use non-sparking tools and explosion-proof equipment.[2][4]

» Avoid contact with skin, eyes, and clothing.[2]

» Avoid inhalation of vapor or mist.[2]

o Keep the container tightly closed when not in use.[2]

o Keep away from heat, sparks, open flames, and other ignition sources. No smoking in the
handling area.[4]

3. Storage:

o Store in a tightly closed container in a dry, cool, and well-ventilated place.[2]

» Store in a flame-proof area away from incompatible materials such as strong oxidizing
agents.[4]

o Store locked up.[4]

4. Disposal:

o Dispose of waste 1-Bromobut-1-yne and contaminated materials as hazardous waste.[2]

e The material can be sent to a licensed chemical destruction facility or disposed of by
controlled incineration with flue gas scrubbing.[2]

¢ Do not allow the chemical to enter drains or sewer systems.[2]

+ Contaminated packaging should be triple-rinsed and offered for recycling or disposed of as
hazardous waste.[2]

Emergency Procedures
Spill Response Workflow

The following diagram outlines the logical workflow for responding to a 1-Bromobut-1-yne
spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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